

Experimental Protocol for Renal Response Assessment

Author: Smolecule Technical Support Team. **Date:** February 2026

Compound Focus: Voclosporin

CAS No.: 515814-00-3

Cat. No.: S1935113

[Get Quote](#)

The following methodology is derived from the AURORA 1 and 2 clinical trials, which form the basis for **voclosporin's** approval [1] [2].

1. Study Design

- **Type:** Randomized, double-blind, placebo-controlled, multicenter, phase 3 trial.
- **Duration:** 52 weeks (AURORA 1) with an optional 2-year blinded extension (AURORA 2) for long-term assessment [2] [3].
- **Treatment Arms:**
 - **Experimental: Voclosporin** (23.7 mg twice daily) + MMF (target 2 g/day) + low-dose glucocorticoids.
 - **Control:** Placebo + MMF (target 2 g/day) + low-dose glucocorticoids [1] [2].

2. Participant Eligibility

- **Inclusion:** Adults (≥ 18 years) with active, biopsy-proven LN (Class III, IV, or V \pm III/IV). UPCr ≥ 1.5 mg/mg (≥ 2.0 mg/mg for pure Class V). eGFR > 45 mL/min/1.73 m² at screening [1] [2].
- **Exclusion:** Use of other calcineurin inhibitors (e.g., cyclosporine, tacrolimus) within a specified washout period; specific safety concerns [2].

3. Concomitant Medication Protocol

- **Glucocorticoid Tapering Regimen:**
 - **Days 1-2:** Intravenous methylprednisolone (0.25-0.5 g/day).

- **Day 3 onward:** Oral prednisone (20-25 mg/day), tapered to a target of 2.5 mg/day by Week 16 [1] [2].
- **Mycophenolate Mofetil (MMF):** Initiated at 1 g twice daily (total 2 g/day) [4].

4. Endpoint Adjudication A masked, independent Clinical Endpoints Committee adjudicates the primary endpoint of Complete Renal Response. The committee reviews UPCR, eGFR, steroid dosing, and use of rescue medications for each participant at predefined time points (e.g., 6 and 12 months) [1].

5. Biomarker and Safety Assessments

- **Biomarkers:** Urinary biomarkers of kidney injury and fibrosis (e.g., KIM-1, TGF- β 1, MCP-1, NGAL) are analyzed and normalized to urinary creatinine. Samples are collected at baseline and End of Treatment (EoT) [5] [4].
- **Safety Monitoring:** Includes adverse events, laboratory assessments (serum creatinine, electrolytes, etc.), and vital signs. eGFR is monitored closely, with protocol-defined guidance for study drug dose modification if decreases occur [1] [4].

Complementary Efficacy Data and Advanced Metrics

For a comprehensive analysis, researchers should consider these additional efficacy outcomes from the clinical program.

Efficacy Measure	Voclosporin Group Result	Control Group Result	Statistical Significance & Notes
CRR at 1 Year (Primary)	40.8% [6] [2]	22.5% [6] [2]	OR: 2.65; 95% CI: 1.64-4.27; P<0.001 [1] [2]
CRR in Proliferative LN (UPCR \geq 3g/g)	34% [1]	11% [1]	OR: 4.43; 95% CI: 1.78->9.99; P=0.001 [1]
Partial Renal Response	65% [1]	51% [1]	Defined as \geq 50% reduction in UPCR from baseline [1].


| **Achievement of Deeper UPCR Targets** ||| Post-hoc analysis showed more patients achieved lower UPCR targets [7]: • UPCR <0.4 g/g: 60.9% vs 37.1% • UPCR <0.2 g/g: 40.2% vs 23.6% • UPCR <0.1 g/g: 20.7%


vs 9.0% | | **Long-term eGFR Slope (AURORA 2)** | -0.2 mL/min/1.73 m² per year [2] | -5.4 mL/min/1.73 m² per year [2] | Demonstrates significant preservation of kidney function with **voclosporin** over 3 years [2]. |

Safety and Nephrotoxicity Biomarker Profile

A critical concern with calcineurin inhibitors is nephrotoxicity. A dedicated biomarker sub-study from AURORA 1 confirmed that the addition of **voclosporin** did not result in significant changes from baseline in normalized urinary concentrations of pro-fibrotic biomarkers (KIM-1, TGF-β1, MCP-1, NGAL) compared to the control arm. This provides strong evidence that **voclosporin**'s mechanism does not induce the kidney injury and fibrosis associated with traditional CNIs [5] [4].

The diagram below illustrates the workflow for assessing renal response in a clinical trial setting, integrating the key criteria and protocols described.





[Click to download full resolution via product page](#)

Interpretation and Application Notes

- **Rapid Proteinuria Reduction:** The speed of UPCR reduction is a critical differentiator. Achieving a 50% reduction in UPCR in a median of 29 days with **voclosporin** (vs. 63 days with control) highlights its rapid onset of action, which is a strong predictor of long-term renal outcomes [2].
- **Stringent Steroid Taper:** The protocol-defined rapid glucocorticoid taper to 2.5 mg/day by Week 16 is a key element of the regimen, demonstrating that the efficacy of **voclosporin** is achieved in a steroid-sparing context [1] [2].
- **Long-Term Preservation:** The data from the AURORA 2 continuation study is crucial. The stable eGFR slope over three years of treatment provides compelling evidence for the long-term renal protective effect of **voclosporin**-based therapy, addressing a core goal in LN management [2] [3].

Reference List

- *Efficacy of **Voclosporin** in Proliferative Lupus Nephritis with High Levels of Proteinuria (2023).* PMC. Provides detailed subgroup analysis of the AURORA 1 trial, highlighting efficacy in severe populations [1].
- ***Voclosporin**: A comprehensive review of its role as a novel calcineurin inhibitor (2025).* PMC. A systematic review comparing **voclosporin**'s efficacy and safety profile against traditional CNIs [6].
- *The kidney injury biomarker profile of patients with lupus nephritis remains unchanged with **voclosporin** (2025).* *Front. Nephrol.* Key biomarker study confirming the lack of pro-fibrotic signals with **voclosporin** treatment [5] [4].

- Aurinia Pharmaceuticals Inc. (2025). *LUPKYNIS (voclosporin) Efficacy*. Official product website with integrated data from the AURORA clinical program [2].
- *Voclosporin improves outcomes in lupus nephritis* (2021). *Nat Rev Rheumatol*. A peer-reviewed highlight of the pivotal AURORA 1 results [8].
- *Real-World Data on Voclosporin for the Treatment of Lupus Nephritis* (2025). *J Am Soc Nephrol*. Early insights from the Enlight-LN registry on contemporary use patterns [9].
- *Voclosporin-Based Regimen May Achieve Deeper Proteinuria Reduction* (2025). *Renal and Urology News*. Reports on post-hoc analyses exploring ultra-low UPCR targets [7].
- *How Are the New Lupus Nephritis Guidelines Impacting Treatment?* (2024). *Lupus Research Alliance*. Details the incorporation of **voclosporin** into triple therapy as a first-line recommendation in the 2024 ACR guidelines [10].
- *Long-Term Voclosporin Treatment Looks Promising for Lupus Nephritis Patients* (2024). *The Rheumatologist*. Summarizes the long-term safety and efficacy findings from the AURORA 2 study [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Efficacy of Voclosporin in Proliferative Lupus Nephritis with ... [pmc.ncbi.nlm.nih.gov]
2. Efficacy [lupkynispro.com]
3. Long-Term Voclosporin Treatment Looks Promising for ... [the-rheumatologist.org]
4. The kidney injury biomarker profile of patients with lupus ... [frontiersin.org]
5. The kidney injury biomarker profile of patients with lupus ... [pubmed.ncbi.nlm.nih.gov]
6. Voclosporin: A comprehensive review of its role as a novel ... [pmc.ncbi.nlm.nih.gov]
7. Voclosporin-Based Regimen May Achieve Deeper ... [renalandurologynews.com]
8. Voclosporin improves outcomes in lupus nephritis [nature.com]
9. Real-World Data on Voclosporin for the Treatment of Lupus... [journals.lww.com]
10. How Are the New Lupus Nephritis Guidelines Impacting ... [lupusresearch.org]

To cite this document: Smolecule. [Experimental Protocol for Renal Response Assessment].

Smolecule, [2026]. [Online PDF]. Available at:

[<https://www.smolecule.com/products/b1935113#voclosporin-renal-response-criteria-measurement>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule

Your Ultimate Destination for Small-Molecule (aka. smolecule) Compounds, Empowering Innovative Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com